Cas no 861556-80-1 (3-Amino-4,5-dimethoxybenzoic acid)

• Product Name: 3-Amino-4,5-dimethoxybenzoic acid
• CAS No: 861556-80-1
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• MDL: MFCD17276595
• CID: 4661808
• PubChem ID: 63023679
• Update Time: 2025-10-07

3-Amino-4,5-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-4,5-dimethoxybenzoic acid
• D81113
• Z1276745163
• 3-Amino-4,5-dimethoxybenzoic acid (ACI)
• Veratric acid, 5-amino- (2CI)
• CS-0150460
• AKOS012322757
• MFCD17276595
• EN300-96050
• Z1079174644
• BS-45508
• 861556-80-1
• 3-amino-4,5-dimethoxybenzoicacid
• 3-Amino-4,5-dimethoxybenzoic acid

• MDL： MFCD17276595
• Inchi： 1S/C9H11NO4/c1-13-7-4-5(9(11)12)3-6(10)8(7)14-2/h3-4H,10H2,1-2H3,(H,11,12)
• InChI Key： HEPJDTPDDWAKEV-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C(=O)O)=CC=1N)OC

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 3-Amino-4,5-dimethoxybenzoic acid

Research Brief on 3-Amino-4,5-dimethoxybenzoic Acid (CAS: 861556-80-1): Recent Advances and Applications

3-Amino-4,5-dimethoxybenzoic acid (CAS: 861556-80-1) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its significance in medicinal chemistry, particularly in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the use of 3-Amino-4,5-dimethoxybenzoic acid as a building block for the synthesis of kinase inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer progression. The study utilized computational modeling and in vitro assays to validate the compound's efficacy, suggesting its potential as a scaffold for anticancer drug development.

In another study, researchers investigated the role of 3-Amino-4,5-dimethoxybenzoic acid in the synthesis of antimicrobial agents. The compound was modified to produce a series of derivatives, which were then tested against a panel of bacterial and fungal strains. Results indicated that certain derivatives displayed significant antimicrobial activity, particularly against drug-resistant pathogens. This finding underscores the compound's versatility in addressing emerging public health challenges.

Furthermore, advancements in synthetic methodologies have improved the efficiency of producing 3-Amino-4,5-dimethoxybenzoic acid. A recent publication in Organic Letters described a novel catalytic process that enhances the yield and purity of the compound, making it more accessible for large-scale pharmaceutical applications. This development is expected to facilitate further research and commercialization of derivatives based on this scaffold.

In conclusion, 3-Amino-4,5-dimethoxybenzoic acid (CAS: 861556-80-1) continues to be a valuable compound in chemical biology and drug discovery. Its diverse applications, from kinase inhibitors to antimicrobial agents, highlight its potential in addressing unmet medical needs. Future research should focus on optimizing its derivatives for clinical use and exploring new therapeutic targets.